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Absolut. Hier ist ein detailliertes Applikations- und Protokollhandbuch zur Derivatisierung von

biogenen Aminen mittels 1-Azetidinsulfonylchlorid, das speziell für Forscher, Wissenschaftler

und Fachleute in der Wirkstoffentwicklung konzipiert wurde.
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Thema: Ein neuartiger Ansatz zur Derivatisierung biogener Amine mittels 1-

Azetidinsulfonylchlorid für die UPLC-MS/MS-basierte Lebensmittelanalytik
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Einleitung
Biogene Amine (BA) sind stickstoffhaltige, niedermolekulare organische Basen, die durch die

Decarboxylierung von Aminosäuren durch Mikroorganismen entstehen. In Lebensmitteln wie

Fisch, Käse, fermentierten Wurstwaren und Wein ist ihre Konzentration ein wichtiger Indikator

für die Frische, Qualität und hygienische Verarbeitung. Hohe Konzentrationen von BAs wie

Histamin, Tyramin, Putrescin und Cadaverin können für den Menschen toxisch sein und

gesundheitliche Probleme wie Migräne, hypertensive Krisen und Lebensmittelvergiftungen
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verursachen. Daher ist die genaue Quantifizierung von BAs für die Lebensmittelsicherheit von

entscheidender Bedeutung.

Die direkte Analyse von BAs mittels Flüssigchromatographie (LC) ist jedoch mit erheblichen

Herausforderungen verbunden. Die meisten BAs besitzen keine starken Chromophore oder

Fluorophore, was ihre Detektion mittels UV- oder Fluoreszenz-Detektoren erschwert. Zudem

sind sie oft sehr polar, was zu einer schlechten Retention auf gängigen Reversed-Phase (RP)-

Säulen führt.

Eine chemische Derivatisierung vor der chromatographischen Analyse ist eine bewährte

Strategie, um diese Hürden zu überwinden. Durch die Reaktion der primären und sekundären

Aminogruppen der BAs mit einem Derivatisierungsreagenz werden deren chemische

Eigenschaften gezielt modifiziert. Dies führt zu einer verbesserten chromatographischen

Trennung und einer signifikant erhöhten Empfindlichkeit in der massenspektrometrischen (MS)

Detektion.[1]

Dieses Handbuch stellt einen neuartigen Ansatz vor, der 1-Azetidinsulfonylchlorid als

Derivatisierungsreagenz verwendet. Es wird postuliert, dass die Einführung einer

Azetidinsulfonyl-Gruppe die Hydrophobizität der Analyten erhöht und eine stabile, leicht

protonierbare Einheit für die hochempfindliche Elektrospray-Ionisierungs-Massenspektrometrie

(ESI-MS) im positiven Ionenmodus bereitstellt.

Prinzip der Methode
Chemische Reaktion
Das Kernstück dieser Methode ist die Reaktion von 1-Azetidinsulfonylchlorid mit den primären

und/oder sekundären Aminogruppen der biogenen Amine. Bei dieser Reaktion handelt es sich

um eine nukleophile Substitution, bei der das Stickstoffatom des Amins das elektrophile

Schwefelatom des Sulfonylchlorids angreift.[2][3] Dies führt zur Bildung einer sehr stabilen

Sulfonamid-Bindung und zur Freisetzung von Chlorwasserstoff (HCl), der durch die basischen

Reaktionsbedingungen neutralisiert wird.

Die allgemeine Reaktionsgleichung lautet:

R-NH₂ (Biogenes Amin) + C₃H₆NSO₂Cl (1-Azetidinsulfonylchlorid) → R-NH-SO₂NC₃H₆

(Derivatisiertes Amin) + HCl
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Diese Reaktion wandelt die polaren Amine in weniger polare, stabilere Derivate um, die für die

nachfolgende Analyse ideal geeignet sind.

Reaktanten

Produkte

Biogenes Amin
(z.B. R-NH₂)

Basischer Puffer
(z.B. Na₂CO₃, pH 10)

60°C

+

1-Azetidinsulfonylchlorid

Stabiles Sulfonamid-Derivat
(UPLC-MS/MS-aktiv)

HCl
(neutralisiert durch Base)

+

Click to download full resolution via product page

Abbildung 1: Schematische Darstellung der Derivatisierungsreaktion.

Vorteile für die UPLC-MS/MS-Analyse
Verbesserte Chromatographie: Die gebildeten Sulfonamid-Derivate sind deutlich weniger

polar als die ursprünglichen Amine. Dies führt zu einer stärkeren Retention auf C18-Säulen

und ermöglicht eine effiziente chromatographische Trennung von komplexen Gemischen.

Erhöhte MS-Empfindlichkeit: Die Azetidin-Gruppe im Derivat besitzt ein Stickstoffatom, das

unter den sauren Bedingungen der mobilen Phase leicht protoniert werden kann. Dies macht
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die Derivate zu exzellenten Kandidaten für die Analyse mittels ESI im positiven Ionenmodus

(ESI+), was zu einer signifikanten Signalverstärkung und somit zu niedrigeren

Nachweisgrenzen führt.

Struktur-spezifische Fragmentierung: Die Sulfonamid-Bindung bietet eine vorhersagbare

Stelle für die Fragmentierung bei der Tandem-Massenspektrometrie (MS/MS). Dies

ermöglicht die Entwicklung hochspezifischer und selektiver MRM-Übergänge (Multiple

Reaction Monitoring) für eine zuverlässige Quantifizierung.

Materialien und Methoden
Chemikalien und Reagenzien

Standards für biogene Amine (Histamin, Tyramin, Putrescin-Dihydrochlorid, Cadaverin-

Dihydrochlorid, Spermidin, Spermin, β-Phenylethylamin, Tryptamin) in höchster Reinheit.

1-Azetidinsulfonylchlorid (≥95 %)

Perchlorsäure (HClO₄), 70 %

Natriumcarbonat (Na₂CO₃) und Natriumhydrogencarbonat (NaHCO₃)

Ameisensäure (LC-MS-Qualität)

Acetonitril (ACN, LC-MS-Qualität)

Wasser (LC-MS-Qualität)

Natriumhydroxid (NaOH)

Geräte

UPLC-System (z.B. Waters ACQUITY UPLC, Agilent 1290 Infinity II)

Tandem-Massenspektrometer mit ESI-Quelle (z.B. Sciex Triple Quad, Thermo TSQ, Agilent

Triple Quadrupole)

Gewebehomogenisator
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Laborzentrifuge (gekühlt)

Analysenwaage

pH-Meter

Vortexmischer und Thermomixer

Experimentelles Protokoll
Vorbereitung der Lösungen

Standard-Stammlösungen (1000 mg/L): Lösen Sie die exakte Menge jedes BA-Standards

einzeln in 0,1 M HCl, um eine Konzentration von 1000 mg/L zu erhalten. Bei -20°C lagern.

Arbeitsstandard-Mischung (10 mg/L): Mischen Sie Aliquots der Stammlösungen und

verdünnen Sie mit 0,1 M HCl. Daraus werden die Kalibrierstandards hergestellt.

Carbonat-Puffer (0,1 M, pH 10): Lösen Sie Na₂CO₃ und NaHCO₃ in Wasser und stellen Sie

den pH-Wert auf 10,0 ein.

Derivatisierungsreagenz (5 mg/mL): Lösen Sie 1-Azetidinsulfonylchlorid in ACN. Diese

Lösung sollte frisch vor Gebrauch angesetzt werden, da Sulfonylchloride

hydrolyseempfindlich sind.

Probenvorbereitung und Extraktion (Beispiel:
Fischprobe)
Abbildung 2: Workflow für die Extraktion biogener Amine aus Lebensmitteln.

Einwaage: Wiegen Sie 5 g der homogenisierten Lebensmittelprobe in ein 50-mL-

Zentrifugenröhrchen ein.

Extraktion: Fügen Sie 10 mL eiskalte 0,4 M Perchlorsäure hinzu.[4]

Homogenisierung: Homogenisieren Sie die Probe für 5 Minuten bei hoher Geschwindigkeit.

Zentrifugation: Zentrifugieren Sie das Homogenat für 10 Minuten bei 10.000 x g und 4°C.
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Überstand sammeln: Überführen Sie den Überstand vorsichtig in ein neues Röhrchen.

Neutralisation: Stellen Sie den pH-Wert des Extrakts langsam unter Rühren auf 7,0 mit 2 M

NaOH ein. Das ausfallende Kaliumperchlorat wird entfernt.

Zweite Zentrifugation: Zentrifugieren Sie erneut für 5 Minuten bei 10.000 x g und 4°C.

Filtration: Filtrieren Sie den Überstand durch einen 0,22-µm-Spritzenfilter. Dieser Extrakt ist

nun für die Derivatisierung bereit.

Derivatisierungsprotokoll
Überführen Sie 100 µL des Probenextrakts oder des Kalibrierstandards in ein 1,5-mL-

Reaktionsgefäß.

Fügen Sie 200 µL des Carbonat-Puffers (pH 10) hinzu und mischen Sie kurz.

Geben Sie 200 µL der 1-Azetidinsulfonylchlorid-Lösung (5 mg/mL in ACN) hinzu.

Verschließen Sie das Gefäß fest und vortexen Sie es für 30 Sekunden.

Inkubieren Sie die Mischung für 45 Minuten bei 60°C in einem Thermomixer.

Kühlen Sie die Probe auf Raumtemperatur ab.

Stoppen Sie die Reaktion durch Zugabe von 20 µL Ameisensäure, um überschüssiges

Reagenz zu hydrolysieren und die Probe für die LC-Injektion anzusäuern.

Vortexen Sie die Probe und zentrifugieren Sie sie kurz, bevor Sie sie in ein LC-Vial

überführen.

UPLC-MS/MS Analysebedingungen
Die folgenden Tabellen listen die vorgeschlagenen Startbedingungen für die

chromatographische Trennung und die massenspektrometrische Detektion auf.

Tabelle 1: Vorgeschlagene UPLC-Parameter
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Parameter Einstellung

Säule
C18 Reversed-Phase (z.B. 100 x 2.1 mm,
1.8 µm)

Mobile Phase A Wasser + 0,1 % Ameisensäure

Mobile Phase B Acetonitril + 0,1 % Ameisensäure

Flussrate 0,4 mL/min

Injektionsvolumen 2 µL

Säulentemperatur 40°C

| Gradient | 0-1 min: 5% B; 1-8 min: 5% -> 95% B; 8-9 min: 95% B; 9-9.1 min: 95% -> 5% B;

9.1-12 min: 5% B |

Tabelle 2: Theoretische MS/MS-Parameter (ESI+, MRM-Modus) Hinweis: Diese Werte sind

theoretisch und müssen experimentell für jedes Derivat optimiert werden.

Biogenes Amin
Derivat [M+H]⁺
(m/z)

Produkt-Ion 1 (m/z) Produkt-Ion 2 (m/z)

Putrescin 325.1
188.1 (Verlust von
Putrescin)

58.1 (Azetidin-
Fragment)

Cadaverin 339.1
188.1 (Verlust von

Cadaverin)

58.1 (Azetidin-

Fragment)

Histamin 248.1
191.1 (Verlust von

Azetidin)

82.1 (Imidazol-

Fragment)

Tyramin 274.1
137.1 (Tyramin-

Fragment)
118.1 (SO₂-Azetidin)

| Spermidin | 420.2 | 283.2 (Fragment) | 188.1 (Fragment) |

Methodenvalidierung und erwartete Ergebnisse
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Eine neu entwickelte Methode muss gemäß international anerkannter Richtlinien (z.B. AOAC

International) validiert werden, um ihre Zuverlässigkeit, Genauigkeit und Reproduzierbarkeit zu

beweisen. Die wichtigsten Validierungsparameter umfassen:

Spezifität: Überprüfung auf Interferenzen aus der Matrix durch Analyse von Leerproben.

Linearität: Erstellung von Kalibrierkurven (typischerweise 6-8 Punkte) in einem relevanten

Konzentrationsbereich. Korrelationskoeffizienten (r²) von >0,99 werden erwartet.[4]

Nachweis- (LOD) und Bestimmungsgrenze (LOQ): Die niedrigste Konzentration, die

zuverlässig nachgewiesen bzw. quantifiziert werden kann.

Präzision: Ausgedrückt als relative Standardabweichung (RSD) für Wiederholmessungen

(Intra-Day) und Messungen an verschiedenen Tagen (Inter-Day). RSD-Werte <15 % sind

typischerweise akzeptabel.

Richtigkeit (Wiederfindung): Bestimmung der Wiederfindungsrate durch Aufstocken von

Proben mit bekannten Konzentrationen an BAs. Wiederfindungsraten im Bereich von 80-120

% gelten als gut.[5]

Tabelle 3: Typische Leistungsdaten für etablierte Derivatisierungsmethoden in der BA-Analyse

Diese Werte dienen als Referenz für die erwartete Leistungsfähigkeit der hier vorgestellten

Methode.

Parameter Typischer Bereich Referenz

Linearitätsbereich 0,05 - 10 mg/kg [4][6]

Korrelationskoeffizient (r²) > 0,995 [5]

LOQ 0,02 - 0,5 mg/kg [6][7]

Intra-Day Präzision (RSD) < 6 % [4][6]

Inter-Day Präzision (RSD) < 8 % [4]

| Wiederfindung | 85 - 115 % |[1][5] |
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Fazit
Die Derivatisierung von biogenen Aminen mit 1-Azetidinsulfonylchlorid stellt einen

vielversprechenden und neuartigen Ansatz für die Lebensmittelanalytik dar. Das

vorgeschlagene Protokoll kombiniert eine robuste saure Extraktion mit einer effizienten

Derivatisierungsreaktion, die Analyten erzeugt, die ideal für die hochempfindliche UPLC-

MS/MS-Analyse geeignet sind. Die Methode hat das Potenzial, eine schnelle, zuverlässige und

genaue Quantifizierung von sicherheitsrelevanten biogenen Aminen in einer Vielzahl von

komplexen Lebensmittelmatrices zu ermöglichen. Die experimentelle Validierung der hier

beschriebenen Parameter ist der nächste entscheidende Schritt zur Etablierung dieser

Methode in der Routineanalytik.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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